Tert-butyl [6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate

• IUPAC Name: tert-butyl 2-[6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• InChI: InChI=1S/C14H27NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6-9,15H2,1-5H3
• InChI Key: HWSHVKNLMBMKSR-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(CC(O1)CC(=O)OC(C)(C)C)CCN)C
• Molecular Formula: C14H27NO4
• DSSTOX Substance ID: DTXSID00432867
• Molecular Weight: 273.37 g/mol
• CAS RN: 191917-91-6

Description

Tert-butyl [6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate, also known as (4R,6R)-tert-Butyl-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxane-4-acetate, is a chemical compound with the molecular weight of 273.37. It is a clear liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H27NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6-9,15H2,1-5H3/t10-,11-/m1/s1. The SMILES string is CC(C)(C)OC(=O)C[[email\u00A0protected]]1C[[email\u00A0protected]@H](CCN)OC(C)(C)O1.

Physical And Chemical Properties Analysis

This compound is a clear liquid at room temperature. It has a molecular weight of 273.37. The specific gravity at 20°C is 1.02.

Scientific Research Applications

• Synthesis of Atorvastatin Intermediate : One study details a new synthesis method for tert-butyl [(4R,6R)-6-aminoethyl-2,2-dimethyl-1,3-dioxan-4-yl]acetate, a key intermediate in Atorvastatin production. The method is based on the Henry reaction and subsequent steps including O-acetylation and catalytic hydrogenation (Rádl, 2003).

• Improved Chiron Synthesis : Another research developed an improved synthesis for tert-butyl ((4R,6R)-6-aminoethyl-2,2-dimethyl-1,3-dioxan-4-yl)acetate, highlighting its role as a chiral side-chain of Atorvastatin. The process involved Blaise reaction and Raney Ni catalyzed hydrogenation as key steps (Xiong et al., 2014).

• Efficient Enantioselective Total Synthesis of Atorvastatin Calcium : A study presented an efficient asymmetric synthesis of the compound as a precursor for Atorvastatin Calcium. The process is noted for its potential scalability and industrial applicability (Vempala et al., 2022).

• Synthesis of Statin Side Chains : Research into synthesizing TERT-butyl [(3R,5S)-6-hydroxy-methyl-2,2-dimethyl-1,3-dioxan-4-yl]acetate, a derivative, has been conducted, demonstrating its application in creating chiral side chains for statins (Hyeong-Wook & Shin, 2008).

• Concise Synthesis of Atorvastatin Lactone : A study discussed the concise synthesis of Atorvastatin Lactone using tert-butyl 2-[(4R,6R)-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate, providing an efficient route to the widely used drug Atorvastatin Calcium (Estévez et al., 2014).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary statements include P261, P305, P338, and P351. It is recommended to be stored at room temperature.